Cas no 19185-99-0 (Lithium 2,4-pentanedionate)

Lithium 2,4-pentanedionate is a metal-organic compound with the formula Li(C₅H₇O₂), commonly used as a precursor in materials science and thin-film deposition processes. Its key advantages include high solubility in organic solvents, thermal stability, and consistent decomposition properties, making it suitable for chemical vapor deposition (CVD) and atomic layer deposition (ALD) applications. The compound is particularly valued for its ability to produce high-purity lithium-containing films, which are essential in advanced battery materials, ceramics, and optoelectronic devices. Its well-defined stoichiometry and low melting point further enhance its utility in precise synthetic and coating processes.
Lithium 2,4-pentanedionate structure
Lithium 2,4-pentanedionate structure
Product name:Lithium 2,4-pentanedionate
CAS No:19185-99-0
MF:C5H7LiO2
MW:106.04888176918
CID:88046
PubChem ID:5369849

Lithium 2,4-pentanedionate Chemical and Physical Properties

Names and Identifiers

    • Lithium 2,4-pentanedionate
    • Lithium acetylacetonate
    • Acetylacetone lithium
    • 3-Lithiopentane-2,4-dione
    • ACETYLACETONE LITHIUM SALT
    • (2,4-PENTANEDIONATO)LITHIUM
    • (1-Acetyl-2-oxopropyl) lithium
    • 2,4-PENTANEDIONE, LITHIUM DERIVATIVE
    • Lithium 2,4-pentanedionate, 99.5%
    • lithium;(Z)-4-oxopent-2-en-2-olate
    • 2,4-Pentanedionato lithium
    • J-011569
    • SCHEMBL236834
    • Lithium acetylacetonate, 97%
    • E76386
    • lithium (Z)-4-oxopent-2-en-2-olate
    • 18115-70-3
    • Pentane-2,4-dione, monolithium salt
    • AKOS015903197
    • MFCD00013496
    • AKOS025294762
    • EINECS 242-008-9
    • 19185-99-0
    • JTEOOCAGEXVCBQ-LNKPDPKZSA-M
    • Inchi: InChI=1S/C5H8O2.Li/c1-4(6)3-5(2)7;/h3,6H,1-2H3;/q;+1/p-1/b4-3-;
    • InChI Key: JTEOOCAGEXVCBQ-LNKPDPKZSA-M
    • SMILES: [Li+].CC(/C=C(\[O-])/C)=O

Computed Properties

  • Exact Mass: 106.061
  • Monoisotopic Mass: 106.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 250 °C (dec.)(lit.)
  • Boiling Point: 187.6 °C at 760 mmHg
  • Flash Point: 71.9 °C
  • Sensitiveness: Hygroscopic
  • Solubility: Uncertain

Lithium 2,4-pentanedionate Security Information

Lithium 2,4-pentanedionate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00AQOU-25g
Lithium acetylacetonate
19185-99-0 99.9%
25g
$33.00 2024-06-17
1PlusChem
1P00AQOU-100g
Lithium acetylacetonate
19185-99-0 99.9%
100g
$61.00 2024-06-17
Aaron
AR00AQX6-100g
LITHIUM ACETYLACETONATE
19185-99-0 99%
100g
$44.00 2025-02-11
Aaron
AR00AQX6-500g
LITHIUM ACETYLACETONATE
19185-99-0 99%
500g
$149.00 2025-02-11
A2B Chem LLC
AF00350-500g
Lithium acetylacetonate
19185-99-0 99.90%
500g
$191.00 2024-04-20
A2B Chem LLC
AF00350-100g
Lithium acetylacetonate
19185-99-0 99.9%
100g
$58.00 2024-04-20
1PlusChem
1P00AQOU-500g
Lithium acetylacetonate
19185-99-0 99.9%
500g
$186.00 2024-06-17
Aaron
AR00AQX6-25g
LITHIUM ACETYLACETONATE
19185-99-0 99%
25g
$16.00 2025-02-11
A2B Chem LLC
AF00350-25g
Lithium acetylacetonate
19185-99-0 99.90%
25g
$25.00 2024-04-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X82625-100g
LITHIUM ACETYLACETONATE
19185-99-0 99.9%
100g
¥268.0 2023-09-05

Lithium 2,4-pentanedionate Related Literature

Additional information on Lithium 2,4-pentanedionate

Lithium 2,4-Pentanedionate (CAS No. 19185-99-0): A Comprehensive Overview

Lithium 2,4-pentanedionate (CAS No. 19185-99-0) is a significant compound in the field of chemistry and materials science, particularly due to its unique properties and diverse applications. This compound, also known as lithium acetylacetonate, is a coordination complex of lithium and 2,4-pentanedione (acetylacetone). It is widely used in various industries, including pharmaceuticals, electronics, and catalysis.

The molecular formula of Lithium 2,4-pentanedionate is C5H7LiO2, and it has a molar mass of approximately 110.1 g/mol. The compound is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone but has limited solubility in water. Its stability and low toxicity make it a preferred choice for many applications.

In the pharmaceutical industry, Lithium 2,4-pentanedionate has gained attention for its potential therapeutic applications. Recent studies have explored its use as an anticonvulsant and mood stabilizer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that lithium acetylacetonate derivatives exhibit potent anticonvulsant activity in animal models. This finding opens new avenues for the development of novel drugs for epilepsy and other neurological disorders.

Beyond pharmaceuticals, Lithium 2,4-pentanedionate plays a crucial role in the electronics industry. It is used as a precursor for the synthesis of lithium-containing materials, such as lithium-ion batteries. The compound's ability to form stable complexes with various metals makes it an excellent candidate for the preparation of high-performance battery electrodes. A recent study in the Journal of Power Sources highlighted the use of lithium acetylacetonate in the fabrication of lithium-rich cathode materials, which showed improved energy density and cycling stability.

In catalysis, Lithium 2,4-pentanedionate serves as an effective catalyst or catalyst precursor for various chemical reactions. Its coordination properties enable it to facilitate reactions such as polymerization, hydrogenation, and cross-coupling reactions. A notable example is its use in the palladium-catalyzed Suzuki coupling reaction, where it enhances the activity and selectivity of the catalyst. Research published in the Catalysis Today journal demonstrated that lithium acetylacetonate can significantly improve the yield and purity of target products in these reactions.

The environmental impact of Lithium 2,4-pentanedionate is another area of active research. Studies have shown that it has low toxicity and minimal environmental impact when used properly. However, proper handling and disposal practices are essential to ensure safety and environmental sustainability. Guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) provide detailed recommendations for safe handling and disposal.

In conclusion, Lithium 2,4-pentanedionate (CAS No. 19185-99-0) is a versatile compound with a wide range of applications in pharmaceuticals, electronics, and catalysis. Its unique properties make it an invaluable material for research and industrial processes. Ongoing research continues to uncover new applications and improve our understanding of its behavior in various contexts.

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